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Compound of Interest

Compound Name: Azido-PEG4-Ala-Ala-Asn(Trt)-PAB

Cat. No.: B605846

In-Depth Technical Guide: Azido-PEG4-Ala-Ala-
Asn(Trt)-PAB

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the bifunctional linker Azido-
PEG4-Ala-Ala-Asn(Trt)-PAB, a key reagent in the development of advanced bioconjugates
and antibody-drug conjugates (ADCSs).

Core Molecular Data

The fundamental chemical properties of Azido-PEG4-Ala-Ala-Asn(Trt)-PAB are summarized
below. This molecule is a derivative of a polyethylene glycol (PEG) linker conjugated to a
peptide sequence, incorporating an azide group for click chemistry applications and a trityl-
protected asparagine residue.

Property Value Source
Molecular Formula C47H58N8010 [1112113114]
Molecular Weight 895.03 g/mol [11[31[5]
CAS Number 2055042-67-4 2]
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Structural and Functional Overview

Azido-PEG4-Ala-Ala-Asn(Trt)-PAB is a sophisticated chemical entity designed for specific
applications in bioconjugation.[6] Its structure can be deconstructed into several key functional
units:

Azido Group (N3): Positioned at the terminus of the PEG chain, this functional group is
instrumental for "click chemistry" reactions, particularly with alkyne-containing molecules.
This allows for a highly efficient and specific covalent linkage to other molecules.

PEG4 Linker: The tetraethylene glycol spacer is hydrophilic, which enhances the solubility of
the entire molecule in aqueous environments. This property is often crucial for biological
applications.

Peptide Sequence (Ala-Ala-Asn): The tripeptide sequence Alanine-Alanine-Asparagine can
serve as a recognition site or a cleavable linker by specific enzymes in a biological system.

Trityl (Trt) Protecting Group: The trityl group protects the side chain amide of the asparagine
residue. This is a bulky protecting group that can be removed under acidic conditions.

PAB (p-aminobenzyl alcohol) Moiety: This component can act as a self-immolative spacer in
the context of ADCs, facilitating the release of a conjugated payload.

The logical relationship and connectivity of these components are illustrated in the diagram

below.
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Molecular Structure of Azido-PEG4-Ala-Ala-Asn(Trt)-PAB

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b605846?utm_src=pdf-body-img
https://www.benchchem.com/product/b605846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

While specific experimental protocols are highly dependent on the application, a general
workflow for utilizing Azido-PEG4-Ala-Ala-Asn(Trt)-PAB in a bioconjugation experiment, such

as the synthesis of an antibody-drug conjugate, is outlined below.

General Experimental Workflow

1. Antibody Modification 2. Drug-Linker Conjugation
(Introduction of an alkyne group) (Payload attachment to Azido-PEG4-Ala-Ala-Asn(Trt)-PAB)
odified Antibody Activated Drug-Linker

3. Click Chemistry Reaction
(Antibody-Alkyne + Azido-Linker-Drug)

Crude ADC

4. Purification of ADC
(e.g., Size Exclusion Chromatography)

Purified ADC

5. Characterization of ADC
(e.g., Mass Spectrometry, SDS-PAGE)

Click to download full resolution via product page

Workflow for ADC Synthesis

Note on Methodologies: The precise conditions for each step, including reaction times,
temperatures, and purification methods, must be optimized for the specific antibody, drug, and

desired final product characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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